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Compound of Interest

Compound Name: Las 30538

Cat. No.: B1674515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the vasodilatory properties of Las 30538 and

nifedipine. While direct comparative studies are not available in the current body of scientific

literature, this document synthesizes available data from independent research to offer insights

into their respective mechanisms and potencies.

Executive Summary
Both Las 30538 and nifedipine are potent vasodilators that function as calcium channel

blockers. Nifedipine is a well-established dihydropyridine calcium channel blocker that primarily

targets L-type calcium channels, leading to the relaxation of vascular smooth muscle and

subsequent vasodilation.[1][2][3] Las 30538 is also identified as a Ca2+-channel blocker with

significant vasorelaxant activity.[4]

Due to the absence of head-to-head comparative studies, this guide presents the available

quantitative data on the vasodilatory potency of each compound from separate experiments. It

is crucial to note that direct comparison of these values is challenging due to differing

experimental conditions.

Quantitative Data on Vasodilatory Potency
The following tables summarize the available quantitative data for Las 30538 and nifedipine

from discrete studies.
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Table 1: Vasodilatory Potency of Las 30538

Compound IC50
Tissue
Preparation

Contractile
Agent

Reference

Las 30538 40 nM
Rat perfused

hindlimbs
80 mM K+

Table 2: Vasodilatory Potency of Nifedipine

Compound
pIC50 (-log
IC50 M)

Tissue
Preparation

Contractile
Agent

Reference

Nifedipine 7.78

Human small

arteries (aortic

vasa vasorum)

62 mM K+

Note: A direct comparison of IC50 values between Las 30538 and nifedipine is not feasible due

to the different experimental models and conditions.

Mechanism of Action and Signaling Pathways
Both compounds exert their vasodilatory effects by inhibiting the influx of extracellular calcium

into vascular smooth muscle cells, albeit with potentially different selectivities and potencies.

Nifedipine: As a dihydropyridine, nifedipine blocks L-type calcium channels in the smooth

muscle cells of peripheral arteries. This inhibition prevents the calcium influx required for

muscle contraction, leading to vasodilation, reduced systemic vascular resistance, and a

subsequent lowering of blood pressure.

Las 30538: Electrophysiological studies have confirmed that Las 30538 acts as a Ca2+-

channel blocker. It effectively inhibits vasoconstriction induced by the calcium channel agonist

Bay K8644, further supporting its mechanism of action through the blockade of calcium entry.

The general signaling pathway for calcium channel blocker-induced vasodilation is illustrated

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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